{1-[2-(pyridin-2-yl)ethyl]-1H-1,2,3-triazol-4-yl}methanol

• IUPAC Name: [1-(2-pyridin-2-ylethyl)triazol-4-yl]methanol
• InChI: InChI=1S/C10H12N4O/c15-8-10-7-14(13-12-10)6-4-9-3-1-2-5-11-9/h1-3,5,7,15H,4,6,8H2
• InChI Key: MMRZBTYJOFSCBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCN2C=C(N=N2)CO
• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol

Description

“{1-[2-(pyridin-2-yl)ethyl]-1H-1,2,3-triazol-4-yl}methanol” is a complex organic compound that contains a pyridine ring and a triazole ring. The pyridine ring is a six-membered ring with five carbon atoms and one nitrogen atom, while the triazole ring is a five-membered ring with two carbon atoms and three nitrogen atoms. This compound is likely to be a derivative of 2-pyridineethanol.

Molecular Structure Analysis

The molecular structure of “{1-[2-(pyridin-2-yl)ethyl]-1H-1,2,3-triazol-4-yl}methanol” is likely to be complex due to the presence of both pyridine and triazole rings. The pyridine ring is aromatic and planar, while the triazole ring is also planar but less aromatic. The exact molecular structure would require more specific information or computational modeling to determine.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Mechanism of Action

Target of Action

Many compounds containing a pyridine moiety are known to interact with various biological targets. For example, imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds, is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

The mode of action of a compound depends on its structure and the biological target it interacts with. For instance, 2-(2-pyridyl)ethanol derivatives react with the aryl and alkenyl chlorides in palladium-catalyzed reactions that result in the substitution of the chloro moieties with a 2-pyridylmethyl group .

Biochemical Pathways

The affected biochemical pathways would depend on the specific targets of the compound. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Result of Action

The molecular and cellular effects of a compound’s action would depend on its specific targets and mode of action. For example, imidazole derivatives have been reported to have a broad range of chemical and biological properties, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .